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Introduction
The conversion of lysine residues within a peptide sequence to an amino aldehyde, specifically

α-aminoadipic-δ-semialdehyde (allysine), on a solid support represents a significant

advancement in peptide chemistry and drug development. This modification provides a

versatile chemical handle for site-specific peptide and protein functionalization, enabling the

synthesis of complex biomolecules, cyclic peptides, and antibody-drug conjugates. The

aldehyde functionality can undergo various chemoselective reactions, such as oxime formation,

hydrazone ligation, and reductive amination, allowing for the introduction of a wide array of

moieties including fluorophores, affinity tags, and therapeutic payloads.[1][2]

This document provides detailed protocols for the on-resin modification of lysine to an amino

aldehyde, focusing on a highly chemoselective, bioinspired method involving the oxidation of a

dimethyl lysine precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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